2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C14H12N4O2/c15-18-6-4-12-10(14(18)20)7-9-11(16-12)3-5-17(13(9)19)8-1-2-8/h3-8H,1-2,15H2
• InChI Key: CHOVTSDDNKDPBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)N
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

2-Amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a bicyclic heterocyclic compound characterized by a pyrido-naphthyridine core fused with a cyclopropyl substituent at position 8 and an amino group at position 2. Its structural complexity arises from the electron-deficient pyridine and naphthyridine rings, which confer unique electronic properties and reactivity. The cyclopropyl group enhances metabolic stability and lipophilicity, while the amino group facilitates hydrogen bonding and interactions with biological targets such as enzymes or nucleic acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can be achieved through various synthetic routes. One common method involves the multicomponent reaction (MCR) of substituted aromatic aldehydes, 2-aminopyridine, and malononitrile or methyl or ethyl cyanoacetate in the presence of catalysts such as N,N,N’,N’-tetrabromobenzene-1,3-disulfonamide (TBBDA) or poly(N,N’-dibromo-N-ethylbenzene-1,3-disulfonamide) (PBBS) . Another approach involves the dehydrogenative coupling of (2-aminopyridin-3-yl)methanol and secondary alcohols using a water-soluble iridium catalyst under air atmosphere .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but the synthetic routes mentioned above can be scaled up for industrial applications. The use of efficient catalysts and eco-friendly reaction conditions can facilitate the large-scale production of this compound.

Chemical Reactions Analysis

Types of Reactions

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthyridine derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: The amino group at position 2 can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products Formed

Oxidation: Oxidized naphthyridine derivatives.

Reduction: Dihydro derivatives.

Substitution: Substituted naphthyridine derivatives with various functional groups.

Scientific Research Applications

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications, including:

Medicinal Chemistry: The compound is investigated for its potential as an anti-mycobacterial agent. It has shown promising activity against Mycobacterium tuberculosis.

Chemical Biology: The compound is used as a ligand in the study of enzyme inhibition and protein-ligand interactions.

Materials Science: The naphthyridine core is utilized in the development of light-emitting diodes, dye-sensitized solar cells, and molecular sensors.

Mechanism of Action

The mechanism of action of 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets. For instance, in its role as an anti-mycobacterial agent, the compound inhibits the enzyme enoyl-ACP reductase (InhA) in Mycobacterium tuberculosis . This inhibition disrupts the synthesis of mycolic acids, which are essential components of the bacterial cell wall, leading to bacterial cell death.

Comparison with Similar Compounds

Key Trends :

• Substituent Effects : Cyclopropyl (in the target compound) offers greater metabolic stability than cyclohexyl or hydroxyethyl groups, which are prone to oxidation .
• Biological Specificity: The amino group at position 2 enhances target selectivity compared to non-amino-substituted analogs like 4-methylpyridopyrimidinone .
• Reactivity: The pyrido-naphthyridine core enables redox activity and intercalation with DNA, unlike simpler quinoline derivatives .

Functional Comparison with Triazole- and Oxazine-Containing Analogues

Compound Name	Core Structure	Functional Groups	Applications
2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)-8-(3-methoxyphenyl)-pyrido[4,3-b][1,6]naphthyridine-1,9-dione	Triazole + naphthyridine	Triazole (C2), methoxyphenyl (C8)	Synergistic antifungal and anticancer activity
4a,5-Dihydropyrido[4,3-b][1,4]oxazin	Oxazine + pyridine	Oxazine ring	Anti-inflammatory
2-(2-Morpholinoethyl)-8-(4H-1,2,4-triazol-4-yl)-pyrido[4,3-b][1,6]naphthyridine-1,9-dione	Triazole + morpholinoethyl	Morpholinoethyl (C2), triazole (C8)	Kinase inhibition, CNS drug candidates

Mechanistic Insights :

• Triazole-containing derivatives (e.g., ) exhibit enhanced antifungal activity due to triazole’s ability to inhibit cytochrome P450 enzymes. However, the target compound’s cyclopropyl group may reduce off-target toxicity compared to morpholinoethyl or methoxyphenyl substituents .
• Oxazine derivatives (e.g., ) lack the redox-active dione moiety, limiting their utility in oxidative stress-related therapies.

Reactivity Profile :

• Amino Group: Participates in Schiff base formation and hydrogen bonding .
• Dione Moiety: Undergoes keto-enol tautomerism, enabling metal chelation and radical scavenging .
• Cyclopropyl Ring : Resists ring-opening under physiological conditions, enhancing in vivo stability compared to cyclohexenyl or furylmethyl analogs .